Cas no 1220036-89-4 (3-(4-Pentenyloxy)methylpiperidine hydrochloride)

• Product Name: 3-(4-Pentenyloxy)methylpiperidine hydrochloride
• CAS No: 1220036-89-4
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 4688457
• Update Time: 2025-11-01

3-(4-Pentenyloxy)methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-PENTENYLOXY)METHYL]PIPERIDINE HYDROCHLORIDE
• 3-((Pent-4-en-1-yloxy)methyl)piperidine hydrochloride
• 3-[(pent-4-en-1-yloxy)methyl]piperidine hydrochloride
• 3-(4-Pentenyloxy)methylpiperidine hydrochloride

• Inchi： 1S/C11H21NO.ClH/c1-2-3-4-8-13-10-11-6-5-7-12-9-11;/h2,11-12H,1,3-10H2;1H
• InChI Key： DPCBYTXZGMMGDA-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC=C)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 136
• Topological Polar Surface Area: 21.3

Additional information on 3-(4-Pentenyloxy)methylpiperidine hydrochloride

3-(4-Pentenyloxy)methylpiperidine hydrochloride (CAS No. 1220036-89-4): A Comprehensive Overview

3-(4-Pentenyloxy)methylpiperidine hydrochloride, identified by the CAS registry number 1220036-89-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a piperidine ring substituted with a hydroxymethyl group and a pentenyl chain, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of ongoing research.

The synthesis of 3-(4-Pentenyloxy)methylpiperidine hydrochloride involves multi-step reactions, often leveraging catalytic processes to enhance yield and purity. Researchers have employed techniques such as palladium-catalyzed cross-couplings and enzymatic transformations to construct the molecule's complex architecture. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

From a structural standpoint, the compound's piperidine ring contributes to its stability and bioavailability, while the pentenyl chain introduces flexibility and reactivity. This combination makes it an attractive candidate for drug delivery systems, where both stability and adaptability are essential. Recent studies have explored its ability to act as a carrier for hydrophobic drugs, demonstrating promising results in enhancing drug solubility and permeability.

In terms of biological activity, 3-(4-Pentenyloxy)methylpiperidine hydrochloride has shown potential as a modulator of ion channels, which are critical targets in treating various neurological disorders. Preclinical data indicate that it exhibits selective binding to voltage-gated sodium channels, suggesting its utility in managing conditions such as epilepsy and chronic pain. Furthermore, its ability to penetrate cellular membranes efficiently underscores its potential as a drug candidate with favorable pharmacokinetic profiles.

The compound's versatility extends beyond pharmacology into materials science. Its unique structure allows for the formation of self-assembled monolayers, which have applications in surface modification and nanotechnology. Recent research has highlighted its role in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for sensors and smart devices.

In conclusion, 3-(4-Pentenyloxy)methylpiperidine hydrochloride (CAS No. 1220036-89-4) stands at the intersection of chemistry, biology, and materials science. Its multifaceted properties make it a valuable compound for both academic exploration and industrial applications. As research continues to uncover its full potential, this molecule is poised to contribute significantly to advancements in drug development and material innovation.